Cas no 909666-37-1 ( )

• Product Name: &nbsp
• CAS No: 909666-37-1
• MF: C₁₉H₂₂F₃N₃
• MW: 349.393294811249
• CID: 874146
• PubChem ID: 24734012
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-4-([6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]METHYL)-1,4-DIAZEPANE
• SR-01000385131-1
• 909666-37-1
• SR-01000385131
• 1-Benzyl-4-{[6-(trifluoromethyl)-3-pyridinyl]methyl}-1,4-diazepane
•  

• Inchi： 1S/C19H22F3N3/c20-19(21,22)18-8-7-17(13-23-18)15-25-10-4-9-24(11-12-25)14-16-5-2-1-3-6-16/h1-3,5-8,13H,4,9-12,14-15H2
• InChI Key： SPOOITWAPWSPRX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CN1CCCN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 349.17658220g/mol
• Monoisotopic Mass: 349.17658220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 19.4Ų